Cas no 79099-10-8 (4-Piperidinamine, N-(2-nitrocyclohexyl)-1-(phenylmethyl)-)

• Product Name: 4-Piperidinamine, N-(2-nitrocyclohexyl)-1-(phenylmethyl)-
• CAS No: 79099-10-8
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 533384
• PubChem ID: 13211792
• Update Time: 2025-04-19

4-Piperidinamine, N-(2-nitrocyclohexyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-(2-nitrocyclohexyl)-1-(phenylmethyl)-
• 1-benzyl-N-(2-nitrocyclohexyl)piperidin-4-amine
• DTXSID10528280
• 79099-10-8
• 1-Benzyl-4-(2-nitro-cyclohexylamino)-piperidine
• SCHEMBL11099318
• UQLJRIHTQFMDBQ-UHFFFAOYSA-N

• Inchi： 1S/C18H27N3O2/c22-21(23)18-9-5-4-8-17(18)19-16-10-12-20(13-11-16)14-15-6-2-1-3-7-15/h1-3,6-7,16-19H,4-5,8-14H2
• InChI Key： UQLJRIHTQFMDBQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCCCC1NC1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.1Ų